Solution & Vapor Deposition Precursors
  • Rhodium(II) acetate dimer
    Rhodium(II) acetate dimer
    • Cat. No.:
    • B032251
    • CAS No.:
    • 15956-28-2
    • Molecular Formula:
    • C8H12O8Rh2
    • Molecular Weight:
    • 441.99 g/mol
    Description
    See also: Dirhodium tetraacetate (preferred).
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  • Thallium(I) acetate
    Thallium(I) acetate
    • Cat. No.:
    • B042265
    • CAS No.:
    • 563-68-8
    • Molecular Formula:
    • C₂H₄O₂Ti
    • Molecular Weight:
    • 263.43 g/mol
    Description
    Thallium (I) acetate can be prepared by dissolving thallium (III) oxide in acetic acid and acetic anhydride and stirring at 80-90oC. After filtration, the solution cooled and the product is recrystall...
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  • Yttrium oxide
    Yttrium oxide
    • Cat. No.:
    • B073054
    • CAS No.:
    • 1314-36-9
    • Molecular Formula:
    • Y2O3
      O3Y2
    • Molecular Weight:
    • 225.81 g/mol
    Description
    Yttrium oxide is an excellent mineralizing agent for spinel formation. It has a high melting point(2450oC), chemical stability, low coefficient of thermal expansion, high transparency for both visible...
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  • Bis(cyclopentadienyl)ruthenium
    Bis(cyclopentadienyl)ruthenium
    • Cat. No.:
    • B073265
    • CAS No.:
    • 1287-13-4
    • Molecular Formula:
    • C10H20Ru
    • Molecular Weight:
    • 241.3 g/mol
    Description
    Bis(cyclopentadienyl)ruthenium, also known as Bis(cyclopentadienyl)ruthenium, is a useful research compound. Its molecular formula is C10H20Ru and its molecular weight is 241.3 g/mol. The purity is usually 95%...
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  • Octadecyltrichlorosilane
    Octadecyltrichlorosilane
    • Cat. No.:
    • B089594
    • CAS No.:
    • 112-04-9
    • Molecular Formula:
    • C18H37Cl3Si
    • Molecular Weight:
    • 387.9 g/mol
    Description
    Self-assembled monolayers (SAMs) are used as passivating layers and for controlled modification of surface properties of substrates. Their main applications include wetting, adhesion, friction, chemical sensing ...
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  • Lead nitrate
    Lead nitrate
    • Cat. No.:
    • B160697
    • CAS No.:
    • 10099-74-8
    • Molecular Formula:
    • N2O6Pb
      Pb(NO3)2
      Pb(NO3)2
      N2O6P
    • Molecular Weight:
    • 331 g/mol
    Description

    Chemical properties and reactions

    When lead(II) in nitrate gets heated up, it breaks down into lead(II) oxide, which is accompanied by a crackling sound known as decrepitation. Because of this characteristic that lead nitrate has, it is employed in pyrotechnics like fireworks. It is soluble in water as well as dilute the acid nitric.

    Basic nitrates are created the presence of alkali an acidic solution. Pb2(OH)2(NO3)2 is the most common species that is formed when pH is low. When pH is higher, Pb6(OH)5(NO3) can be formed. The compound [Pb6O(OH)6]4+ is unique by having an oxide ion in the 3 faces sharing PbO4 tetrahedra. There is no evidence of the creation of the hydroxide Pb(OH)2 in aqueous solutions lower than pH 12.

    Lead nitrate solutions may be utilized to create complexes of co-ordination. Lead(II) can be described as a strong acceptor and forms stronger complexes when combined with carbon and oxygen electron-donating molecules. For instance, mixing lead nitrate with pentaethylene glycol (EO5) in an acetonitrile solution and methanol, followed by long-term evaporation, the compound was created [Pb(NO3)2(EO5)[Pb(NO3)2(EO5)]. The crystal structure of this compound it appears that it is apparent that the EO5 chain wraps around lead, in an equatorial plane that is similar to the crown ether. The two nitrate ligands of bidentate are trans-configured. The total number of coordination is 10, which includes the lead ion located in the bicapped antiprism square geometry.

    The complex that is formed by lead nitrate and the bithiazole bidentate ligand is a binuclear. The crystal structure reveals that the nitrate group creates an interconnect with two lead atoms. One fascinating aspect of this kind of complexes is that there is physical gaps in the coordination sphere, i.e. the ligands do not sit in a symmetrical manner within the metal ion. This may be caused by a lead lone pair of electronsthat is as well as in lead complexes that contain the imidazole ligand.">

    The history of Lead(II) nitrate

    From beginning in Middle Ages, lead(II) Nitrate was made on a small scale as a raw substance to create colour pigments that are colored, such as chrome yellow (lead(II) C...
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  • Phenyltriethoxysilane
    Phenyltriethoxysilane
    • Cat. No.:
    • B1206617
    • CAS No.:
    • 780-69-8
    • Molecular Formula:
    • C12H20O3Si
    • Molecular Weight:
    • 240.37 g/mol
    Description
    Phenyltriethoxysilane, also known as Phenyltriethoxysilane, is a useful research compound. Its molecular formula is C12H20O3Si and its molecular weight is 240.37 g/mol. The purity is usually 95%.
    The exact ...
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  • 3-Chloropropyltrimethoxysilane
    3-Chloropropyltrimethoxysilane
    • Cat. No.:
    • B1208415
    • CAS No.:
    • 2530-87-2
    • Molecular Formula:
    • C6H15ClO3Si
    • Molecular Weight:
    • 198.72 g/mol
    Description
    (3-Chloropropyl)trimethoxysilane (CPTMS) is an organo-silane which forms a self-assembled monolayer (SAMs) that facilitates the surface modification of different bio-and nano- materials.
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  • Nickel
    Nickel
    • Cat. No.:
    • B1210020
    • CAS No.:
    • 7440-02-0
    • Molecular Formula:
    • Ni+2
    • Molecular Weight:
    • 58.693 g/mol
    Description
    Nickel(2+) is a nickel cation in which the nickel carries a double positive charge. It has a role as a cofactor. It is a divalent metal cation, a metal cation allergen, a nickel cation and a monoatomic dication....
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  • Aluminum sec-butoxide
    Aluminum sec-butoxide
    • Cat. No.:
    • B1215977
    • CAS No.:
    • 2269-22-9
    • Molecular Formula:
    • C4H10AlO
    • Molecular Weight:
    • 101.10 g/mol
    Description
    Aluminum sec-butoxide, also known as Aluminum sec-butoxide, is a useful research compound. Its molecular formula is C4H10AlO and its molecular weight is 101.10 g/mol. The purity is usually 95%.
    The exact ma...
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